Cas no 88217-59-8 (4-Morpholinebutanoic acid, octyl ester)

• Product Name: 4-Morpholinebutanoic acid, octyl ester
• CAS No: 88217-59-8
• MF: C₁₆H₃₁NO₃
• MW: 285.422245264053
• CID: 641008
• PubChem ID: 13191883
• Update Time: 2025-04-19

4-Morpholinebutanoic acid, octyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinebutanoic acid, octyl ester
• octyl 4-morpholin-4-ylbutanoate
• OCTYL 4-(MORPHOLIN-4-YL)BUTANOATE
• DTXSID60526094
• 88217-59-8

• Inchi： 1S/C16H31NO3/c1-2-3-4-5-6-7-13-20-16(18)9-8-10-17-11-14-19-15-12-17/h2-15H2,1H3
• InChI Key： ZRPQHAPPOIMRAE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCC(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 285.23039385g/mol
• Monoisotopic Mass: 285.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.8Ų